Cas no 1038972-79-0 (5-(1h-1,2,4-Triazol-1-yl)pentanoic acid)

• Product Name: 5-(1h-1,2,4-Triazol-1-yl)pentanoic acid
• CAS No: 1038972-79-0
• MF: C₇H₁₁N₃O₂
• MW: 169.181141138077
• MDL: MFCD11192988
• CID: 5603359
• PubChem ID: 21284758
• Update Time: 2023-09-01

5-(1h-1,2,4-Triazol-1-yl)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole-1-pentanoic acid
• EN300-1850703
• SCHEMBL10621401
• 1038972-79-0
• CS-0346000
• 5-(1h-1,2,4-Triazol-1-yl)pentanoic acid

• MDL： MFCD11192988
• Inchi： 1S/C7H11N3O2/c11-7(12)3-1-2-4-10-6-8-5-9-10/h5-6H,1-4H2,(H,11,12)
• InChI Key： YMSVJOHEYYIVBL-UHFFFAOYSA-N
• SMILES： OC(CCCCN1C=NC=N1)=O

Computed Properties

• Exact Mass: 169.085126602g/mol
• Monoisotopic Mass: 169.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 68Ų

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• Boiling Point: 386.4±44.0 °C(Predicted)
• pka: 4.63±0.10(Predicted)